
An In-depth Technical Guide to the
Epitranscriptomic Mark 5-Methoxymethyluridine

(mcm5U)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxymethyluridine
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For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-Methoxymethyluridine (mcm5U)
5-Methoxymethyluridine (mcm5U) is a post-transcriptional modification found in transfer RNA

(tRNA), specifically at the wobble position (U34) of the anticodon. This modification plays a

crucial role in ensuring the fidelity and efficiency of protein translation. The presence of

mcm5U, often in concert with other modifications like 2-thiouridine (s²U), helps to stabilize the

codon-anticodon interaction, prevent frameshifting errors, and facilitate the accurate decoding

of specific codons.[1][2]

The biosynthesis of mcm5U is a complex, multi-step enzymatic process. It begins with the

formation of a 5-carboxymethyluridine (cm⁵U) intermediate by the Elongator complex, a highly

conserved six-subunit protein complex (Elp1-6). Subsequently, the Trm9/Trm112

methyltransferase complex in yeast, or its human homolog ALKBH8/TRM112, catalyzes the

final methylation step to produce mcm5U.[3][4][5] Dysregulation of this pathway and the

resulting alteration in mcm5U levels have been implicated in various human diseases, including

neurological disorders and cancer, making it a molecule of significant interest for both basic

research and therapeutic development.[6][7]

This technical guide provides a comprehensive overview of mcm5U, including its biosynthesis,

biological functions, and association with disease. It also offers detailed experimental protocols
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for the detection and quantification of this important epitranscriptomic mark.

Chemical Structure and Properties
Chemical Name: 5-Methoxymethyluridine

Molecular Formula: C₁₁H₁₆N₂O₇

Molecular Weight: 288.26 g/mol

PubChem CID: 1265899[7]

The structure consists of a uridine base modified at the C5 position with a methoxymethyl

group (-CH₂OCH₃). This modification adds bulk and alters the electronic properties of the

uridine base, influencing its base-pairing capabilities.

Biosynthesis of 5-Methoxymethyluridine
The formation of mcm5U is a highly regulated two-step process involving two key protein

complexes: the Elongator complex and the Trm9/ALKBH8 methyltransferase complex.

Signaling Pathway
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Step 1: Carboxymethylation

Step 2: Methylation

Upstream Regulatory Signals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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